Cas no 2003366-25-2 (1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine)

1-(3-Cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine is a specialized pyrazole derivative with a cyclopropyl-substituted alkyl chain, offering unique structural and functional properties. Its distinct molecular framework, combining a cyclopropyl ring and a pyrazole core, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential for selective reactivity due to the amine group at the 3-position, enabling further derivatization. Its stability and steric profile, influenced by the cyclopropyl and methyl substituents, may enhance binding specificity in target applications. This compound is particularly relevant in the development of biologically active molecules, where its structural features can contribute to optimized pharmacokinetic or physicochemical properties.
1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine structure
2003366-25-2 structure
Product Name:1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine
CAS No:2003366-25-2
MF:C12H21N3
MW:207.315242528915
CID:6361747
PubChem ID:165472500
Update Time:2025-10-16

1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine
    • EN300-1111623
    • 2003366-25-2
    • Inchi: 1S/C12H21N3/c1-9-8-11(13)14-15(9)7-6-12(2,3)10-4-5-10/h8,10H,4-7H2,1-3H3,(H2,13,14)
    • InChI Key: DDDUHSANGSFESM-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(N)=N1)CCC(C)(C)C1CC1

Computed Properties

  • Exact Mass: 207.173547683g/mol
  • Monoisotopic Mass: 207.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.8Ų

1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine Pricemore >>

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Additional information on 1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 2003366-25-2)

The compound 1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 2003366-25-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and pyrazol-3-amine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets selectively.

In recent years, the demand for heterocyclic compounds like 1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine has surged due to their versatility in drug discovery. The pyrazole ring, a key component of this molecule, is known for its bioisosteric properties, often replacing other aromatic systems to enhance pharmacokinetics. This compound's cyclopropyl group further contributes to its metabolic stability, a hot topic in medicinal chemistry as scientists seek longer-acting drugs with fewer side effects.

Synthetic routes to CAS No. 2003366-25-2 often involve multi-step reactions, including cyclization and amination processes. Optimizing these methods is a frequent search query among chemists, reflecting the industry's focus on cost-effective and scalable production. Green chemistry principles are increasingly applied to its synthesis, aligning with global trends toward sustainable manufacturing. Computational tools like molecular docking are also employed to predict its interactions, a technique widely discussed in AI-driven drug design forums.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, derivatives of 5-methyl-1H-pyrazol-3-amine have shown activity as plant growth regulators or pest control agents. This dual applicability makes 1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine a subject of cross-disciplinary research. Patent databases reveal growing interest, with several filings highlighting its use in combinatorial libraries for high-throughput screening.

Analytical characterization of CAS No. 2003366-25-2 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, topics frequently searched by quality control professionals. Stability studies under various pH and temperature conditions are equally critical, addressing common concerns about compound shelf-life in industrial settings. These aspects are meticulously documented in safety data sheets, which are often the most accessed resources for this chemical.

As the scientific community explores structure-activity relationships (SAR) for this molecule, computational models predict promising modifications to enhance its efficacy. The 3-methylbutyl side chain, for instance, could be tailored to improve lipophilicity—a recurring theme in solubility-related search queries. Such modifications align with current trends in personalized medicine, where molecular tweaks cater to specific patient populations.

Regulatory compliance for 1-(3-cyclopropyl-3-methylbutyl)-5-methyl-1H-pyrazol-3-amine follows standard chemical safety protocols, with REACH and FDA guidelines being frequently referenced. Environmental impact assessments are another trending topic, especially regarding biodegradation pathways of cyclopropyl-containing compounds. These discussions often appear in sustainability-focused research papers and industry webinars.

In conclusion, CAS No. 2003366-25-2 represents a fascinating case study in modern chemical innovation. Its pyrazole-amine core and aliphatic-cyclopropyl hybrid structure offer rich opportunities for research, mirroring broader scientific priorities like targeted drug delivery and eco-friendly agrochemicals. As databases expand with new findings about this compound, it continues to inspire both academic inquiries and industrial applications worldwide.

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